Cas no 59025-55-7 (2,4-Difluorophenyl isocyanate)

2,4-Difluorophenyl isocyanate (CAS 59025-55-7) is a fluorinated aromatic isocyanate used as a versatile intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity with nucleophiles, enabling efficient formation of ureas, carbamates, and other derivatives. The electron-withdrawing fluorine substituents enhance its electrophilic character, facilitating selective reactions under mild conditions. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty polymers, where its fluorinated aromatic core contributes to improved metabolic stability and bioavailability in target molecules. It is typically handled under inert conditions due to moisture sensitivity. Storage recommendations include refrigeration under anhydrous environments to maintain purity and reactivity.
2,4-Difluorophenyl isocyanate structure
2,4-Difluorophenyl isocyanate structure
Product Name:2,4-Difluorophenyl isocyanate
CAS No:59025-55-7
MF:C7H3F2NO
MW:155.101628541946
MDL:MFCD00001997
CID:57359
PubChem ID:87560793
Update Time:2025-10-17

2,4-Difluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2,4-Difluorophenyl isocyanate
    • 2,4-difluoro-1-isocyanatobenzene
    • Benzene, 2,4-difluoro-1-isocyanato-
    • Isocyanic Acid 2,4-Difluorophenyl Ester
    • 2,4-Difluorophenylisocyanate
    • HNENEALJPWJWJY-UHFFFAOYSA-N
    • 2,4-difluoro-1-isocyanato-benzene
    • 2,4-DIFLUOROISOCYANATOBENZENE
    • PubChem4453
    • 2,4-diflurophenylisocyanate
    • KSC271Q1L
    • 2,4-diflourophenyl isocyanate
    • 2,4 difluorophenyl isocyanate
    • 2,4-difluorophenyl-isocyana
    • AB00185
    • SCHEMBL76596
    • 2,4-Di fluorophenyl isocyanate
    • DTXSID40343928
    • EN300-20921
    • 2,4-difluoro-1-isocyanato benzene
    • FT-0610102
    • AKOS000120723
    • AC-9799
    • 2,4-Difluorophenyl isocyanate, 99%
    • 2,4-di-fluorophenylisocyanate
    • 2,4-difluorophenyl-isocyanate
    • PS-10291
    • A21650
    • D3086
    • 59025-55-7
    • 2,4-difluoro phenyl isocyanate
    • 1-isocyanato-2,4-difluorobenzene
    • Benzene, 2,4-difluoro-1-isocyanato- (9CI);Isocyanic Acid 2,4-Difluorophenyl Ester
    • 2,4-Difluoro-1-isocyanatobenzene #
    • MFCD00001997
    • ALBB-003033
    • DTXCID90295004
    • STK502553
    • MDL： MFCD00001997
    • Inchi： 1S/C7H3F2NO/c8-5-1-2-7(10-4-11)6(9)3-5/h1-3H
    • InChI Key： HNENEALJPWJWJY-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1N=C=O)F
    • BRN： 2831577

Computed Properties

  • Exact Mass: 155.01800
  • Monoisotopic Mass: 155.01827
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.4

Experimental Properties

  • Color/Form: Colorless irritant liquid
  • Density: 1.309 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 50°C/12mmHg(lit.)
  • Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
  • Refractive Index: n20/D 1.490(lit.)
  • PSA: 29.43000
  • LogP: 1.93210
  • Sensitiveness: Moisture Sensitive/Lachrymatory

2,4-Difluorophenyl isocyanate Security Information

2,4-Difluorophenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-Difluorophenyl isocyanate Pricemore >>

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2,4-Difluorophenyl isocyanate Production Method

2,4-Difluorophenyl isocyanate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:59025-55-7)2,4-二氟苯基异氰酸酯
Order Number:LE2929032
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

2,4-Difluorophenyl isocyanate Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:59025-55-7)2,4-二氟苯基异氰酸酯
LE2929032
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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